Cas no 1805704-25-9 (1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1805704-25-9
• MF: C₁₀H₇BrF₄OS
• MW: 331.124594926834
• CID: 4979117
• Update Time: 2025-10-31

1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF4OS/c1-5(16)9(11)8-6(12)3-2-4-7(8)17-10(13,14)15/h2-4,9H,1H3
• InChI Key： HXBAWNJZMHLWMP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one, also known by its CAS registry number CAS No. 1805704-25-9, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine-substituted aromatic ring, and a trifluoromethylthio group. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. Such advancements underscore the ongoing efforts to improve the efficiency of chemical manufacturing processes.

One of the most notable applications of 1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one is in the field of medicinal chemistry. Its structure provides a scaffold for the development of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. Recent research has demonstrated that this compound exhibits promising activity against certain enzymes involved in cancer progression, making it a valuable lead compound for drug discovery.

In addition to its medicinal applications, this compound has shown potential in agrochemicals, where it can serve as an intermediate in the synthesis of pesticides and herbicides. The trifluoromethylthio group, in particular, contributes to the stability and bioavailability of such compounds, making them more effective in agricultural settings. Furthermore, its ability to undergo various substitution reactions makes it a valuable building block for constructing more complex molecules.

The structural complexity of CAS No. 1805704-25-9 also lends itself to applications in materials science. For example, it can be used as a precursor for the synthesis of advanced polymers or as a component in organic electronics. Recent studies have explored its role in creating self-healing materials and stimuli-responsive systems, highlighting its versatility across different disciplines.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Research has shown that while it exhibits moderate persistence in certain environments, its degradation pathways can be influenced by factors such as pH and microbial activity. This knowledge is essential for developing strategies to minimize environmental contamination during industrial processes.

In conclusion, 1-Bromo-1-(2-fluoro-6-(trifluoromethylthio)phenyl)propan-2-one is a multifaceted compound with wide-ranging applications across various fields. Its unique structure and reactivity make it an invaluable tool for chemists and researchers seeking innovative solutions to complex problems. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing scientific and technological advancements.